Cas no 922504-43-6 (5-[(4-Methylphenyl)methanesulfonyl]-1,2,4-thiadiazole)

• Product Name: 5-[(4-Methylphenyl)methanesulfonyl]-1,2,4-thiadiazole
• CAS No: 922504-43-6
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 740761
• Update Time: 2023-08-03

5-[(4-Methylphenyl)methanesulfonyl]-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazole, 5-[[(4-methylphenyl)methyl]sulfonyl]-
• 5-[(4-methylphenyl)methylsulfonyl]-1,2,4-thiadiazole
• 5-[(4-Methylphenyl)methanesulfonyl]-1,2,4-thiadiazole

• Inchi： 1S/C10H10N2O2S2/c1-8-2-4-9(5-3-8)6-16(13,14)10-11-7-12-15-10/h2-5,7H,6H2,1H3
• InChI Key： PQXKHSQOBGKPLC-UHFFFAOYSA-N
• SMILES： S(C1=NC=NS1)(CC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• Topological Polar Surface Area: 96.5